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Compound of Interest

Compound Name: N-Methylformanilide-carbonyl-13C

Cat. No.: B1626964 Get Quote

Essential Safety and Handling Guide for N-
Methylformanilide-carbonyl-13C
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling N-
Methylformanilide-carbonyl-13C, a stable isotope-labeled compound. Adherence to these

procedures is critical for ensuring laboratory safety and proper disposal.

I. Hazard Identification and Personal Protective
Equipment (PPE)
N-Methylformanilide is classified as harmful if swallowed and causes eye, skin, and respiratory

tract irritation.[1][2] The Carbon-13 isotope is stable and non-radioactive, posing no radiological

threat. The primary hazards are associated with the chemical properties of the N-

Methylformanilide molecule.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to maintain low

airborne concentrations.[1]
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.

PPE Component Specification Rationale

Eye Protection

Chemical safety goggles

compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1] A face

shield is recommended when

there is a splash hazard.[3]

Protects against splashes and

vapors that can cause eye

irritation.[1][4]

Hand Protection

Chemical-resistant gloves,

such as nitrile rubber.[2]

Regularly inspect gloves for

any signs of degradation or

puncture before use.

Prevents skin contact and

subsequent irritation.[1]

Body Protection

A lab coat, buttoned fully, to

cover as much skin as

possible.[3] Consider

impervious clothing if

significant splashing is

anticipated.[5]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.[1]

[3]

Protects the respiratory tract

from irritating vapors.[1]

Footwear

Closed-toe and closed-heel

shoes that cover the entire

foot.[3]

Protects feet from spills.

II. Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling N-Methylformanilide-carbonyl-13C minimizes the risk of

exposure and contamination.

Preparation:

Ensure a safety shower and eye wash station are accessible.[5]

Gather all necessary PPE and ensure it is in good condition.

Prepare your work area within a designated and properly functioning chemical fume hood.

Handling:

Avoid direct contact with the substance. Do not get it in your eyes, on your skin, or on your

clothing.[2][6]

Avoid ingestion and inhalation.[2][6] Do not eat, drink, or smoke in the handling area.[2][5]

Wash your hands thoroughly with soap and water after handling and before leaving the

laboratory.[1][5]

Storage:

Keep the container tightly closed when not in use.[1][6]

Store in a cool, dry, and well-ventilated area.[1][2][6]

Store away from incompatible materials, such as strong oxidizing agents.[1]

III. Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes.

Flush the affected skin with plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.[1][2]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

individual is not breathing, give artificial

respiration. Seek immediate medical attention.

[1][2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[1][2]

Spill

Evacuate the area. Wearing appropriate PPE,

absorb the spill with an inert material (e.g.,

diatomite, universal binders) and place it in a

suitable, closed container for disposal.[5][7]

Ventilate the area and wash the spill site after

material pickup is complete.[1]

IV. Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Characterization:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]
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Containerization:

Collect waste in a suitable, closed, and properly labeled container.

Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[2][8][9]

Do not empty into drains.[8]

V. Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of N-
Methylformanilide-carbonyl-13C.
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Decontaminate Work Area

Doff PPE
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Caption: Workflow for handling and disposal of N-Methylformanilide-carbonyl-13C.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1626964?utm_src=pdf-body-img
https://www.benchchem.com/product/b1626964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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